Cas no 1492904-33-2 (potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide)

• Product name: potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide
• CAS No: 1492904-33-2
• CID: 5291318

potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide Chemical and Physical Properties

Names and Identifiers

• Borate(1-), [1-[(1,1-dimethylethoxy)carbonyl]-1,2,3,6-tetrahydro-4-pyridinyl]trifluoro-, potassium (1:1), (T-4)-
• potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide

• Inchi： 1S/C10H16BF3NO2.K/c1-10(2,3)17-9(16)15-6-4-8(5-7-15)11(12,13)14;/h4H,5-7H2,1-3H3;/q-1;+1
• InChI Key： WDCVMJBZQUWPDV-UHFFFAOYSA-N
• SMILES： C(N1CC=[C-]([B+3]([F-])([F-])[F-])CC1)(=O)OC(C)(C)C.[K+]

Additional information on potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide

Comprehensive Overview of Potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide (CAS No. 1492904-33-2)

The compound Potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide (CAS No. 1492904-33-2) is a highly specialized boron-containing intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a trifluoroborate moiety and a tert-butoxycarbonyl (Boc)-protected dihydropyridine ring, makes it a valuable building block for drug discovery and catalysis. Recent trends in AI-driven molecular design and green chemistry have amplified interest in such compounds due to their potential in high-throughput screening and sustainable synthesis.

In the context of medicinal chemistry, this compound is often explored for its role in peptide coupling and cross-coupling reactions. Researchers frequently search for "Boc-protected trifluoroborates" or "potassium organotrifluoroborates applications" to understand their reactivity in Suzuki-Miyaura reactions, a cornerstone of modern bioconjugation techniques. The CAS No. 1492904-33-2 is particularly noted for its stability under aqueous conditions, a feature that aligns with the growing demand for water-compatible reagents in biocompatible synthesis.

From a structural perspective, the dihydropyridine core offers versatility in heterocyclic functionalization, while the trifluoroborate group enhances selectivity in transition-metal catalysis. This dual functionality has sparked discussions in forums and publications about "boron-based drug candidates" and "next-generation synthetic tools." Notably, the compound's Boc-protecting group allows for controlled deprotection, making it a favorite in multi-step synthesis workflows.

Industry professionals often inquire about "scalable synthesis of CAS 1492904-33-2" or "safety profiles of potassium trifluoroborates," reflecting its industrial relevance. While not classified as hazardous, proper handling of air-sensitive reagents is emphasized in laboratory guidelines. The compound’s compatibility with microwave-assisted chemistry further positions it as a candidate for accelerated reaction optimization, a hot topic in process chemistry circles.

Emerging applications in PET radiopharmaceuticals and boron neutron capture therapy (BNCT) have also drawn attention to derivatives of 1492904-33-2. Searches for "boron in targeted therapy" or "isotope-labeled building blocks" highlight its interdisciplinary potential. As computational chemistry advances, molecular modeling of this compound’s electronic properties is aiding the design of novel catalysts and bioactive molecules.

In summary, Potassium;(1-tert-butoxycarbonyl-3,6-dihydro-2H-pyridin-4-yl)-trifluoro-boranuide exemplifies the intersection of cutting-edge synthetic methods and applied research. Its CAS No. 1492904-33-2 serves as a critical reference for chemists navigating the expanding landscape of organoboron chemistry and its role in addressing challenges like selective C-H activation and biomolecule modification.